Cas no 52080-57-6 (6α-Chloro Prednisone)

• Product Name: 6α-Chloro Prednisone
• CAS No: 52080-57-6
• MF: C₂₁H₂₅ClO₅
• MW: 392.873205900192
• CID: 373761
• PubChem ID: 3034026
• Update Time: 2025-07-24

6α-Chloro Prednisone Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,11,20-trione,6-chloro-17,21-dihydroxy-, (6a)-
• 6α-Chloro Prednisone
• (6S,8S,9S,10R,13S,14S,17R)-6-chloro-17-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,11-dione
• 6A-CHLORO PREDNISONE
• 6Alpha-Chloro Prednisone
• A-Chloro Prednisone
• chloroprednisone
• Chloroprednisonum
• Chlorprednisonum
• Cloroprednisona
• Cloroprednisone
• Cloroprednisone [DCIT]
• UNII-564IBO56IP
• CHLOROPREDNISONE [WHO-DD]
• Q5103160
• NS00060769
• CHEBI:135618
• EINECS 257-644-2
• CHLOROPREDNISONE [MI]
• Cloroprednisona [INN-Spanish]
• 6alpha-Chlor-17,21-dihydroxypregna-1,4-dien-3,11,20-trion
• 52080-57-6
• Chloroprednisonum [INN-Latin]
• DTXSID701030368
• 6?-Chloro Prednisone
• 6alpha-Chloro-17,21-dihydroxypregna-1,4-diene-3,11,20-trione
• 564IBO56IP
• Chloroprednisone [INN]
• 6
• 6.ALPHA.-CHLORO-17,21-DIHYDROXYPREGNA-1,4-DIENE-3,11,20-TRIONE
• SCHEMBL24947

• Inchi： 1S/C21H25ClO5/c1-19-5-3-11(24)7-14(19)15(22)8-12-13-4-6-21(27,17(26)10-23)20(13,2)9-16(25)18(12)19/h3,5,7,12-13,15,18,23,27H,4,6,8-10H2,1-2H3/t12-,13-,15-,18+,19-,20-,21-/m0/s1
• InChI Key： NPSLCOWKFFNQKK-ZPSUVKRCSA-N
• SMILES： Cl[C@@H]1C2=CC(C=C[C@]2(C)[C@H]2C(C[C@]3(C)[C@@](C(CO)=O)(CC[C@H]3[C@@H]2C1)O)=O)=O

Computed Properties

• Exact Mass: 392.13900
• Monoisotopic Mass: 392.1390516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 91.67000
• LogP: 1.98310